2-(1-Benzylimidazol-4-yl)ethanol

• Molecular Formula: C12H14N2O
• Molecular Weight: 202.25 g/mol
• IUPAC Name: 2-(1-benzylimidazol-4-yl)ethanol
• InChI: InChI=1S/C12H14N2O/c15-7-6-12-9-14(10-13-12)8-11-4-2-1-3-5-11/h1-5,9-10,15H,6-8H2
• InChI Key: LKGHCRUXXJSTFX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C=C(N=C2)CCO

Description

2-(1-Benzylimidazol-4-yl)ethanol is a useful research compound. Its molecular formula is C12H14N2O and its molecular weight is 202.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 3-3 (4.6 g, 19 mmol) in THF (50 mL) at ambient temperature was added LiAlH4 (9.4 mL, 9.4 mmol; 1M THF solution). After 1.0 h the reaction was quenched with sat. NaK tartrate solution. The mixture was poured into a EtOAc/H2O mixture. The organic portion was washed with brine, dried (MgSO4) and concentrated to give 3-4 as a yellow viscous oil.